Cas no 5048-29-3 (oct-7-enenitrile)

• Product Name: oct-7-enenitrile
• CAS No: 5048-29-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD07698611
• CID: 1567993
• PubChem ID: 10909562
• Update Time: 2025-10-30

oct-7-enenitrile Chemical and Physical Properties

Names and Identifiers

• oct-7-enenitrile
• LogP
• 7-OCTENENITRILE
• 7-octenonitrile
• 7-Octensaeurenitril
• Oct-7-ennitril
• Octen-7-saeurenitril
• OR2954
• AKOS016016619
• 7-octene-1-nitrile
• DTXSID20447933
• DB-208047
• SCHEMBL515877
• MFCD07698611
• 5048-29-3

• MDL： MFCD07698611
• Inchi： 1S/C8H13N/c1-2-3-4-5-6-7-8-9/h2H,1,3-7H2
• InChI Key： OXOUJUXDEZZIEF-UHFFFAOYSA-N
• SMILES： N#CCCCCCC=C

Computed Properties

• Exact Mass: 123.10500
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 214.6±19.0 °C at 760 mmHg
• Flash Point: 89.8±6.6 °C
• PSA: 23.79000
• LogP: 2.64648
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

oct-7-enenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on oct-7-enenitrile

Comprehensive Analysis of Oct-7-enenitrile (CAS No. 5048-29-3): Properties, Applications, and Industry Trends

Oct-7-enenitrile (CAS No. 5048-29-3), a versatile unsaturated nitrile compound, has garnered significant attention in the fragrance, pharmaceutical, and specialty chemical industries. This organic nitrile is characterized by its unique molecular structure featuring an eight-carbon chain with a terminal double bond and a nitrile functional group. Its chemical formula, C₈H₁₃N, and molecular weight of 123.20 g/mol make it a valuable intermediate in synthetic chemistry.

The growing demand for sustainable fragrance ingredients has positioned Oct-7-enenitrile as a key player in modern perfumery. Its green chemistry applications align with current industry trends toward eco-friendly raw materials. When searching for "bio-based nitriles" or "plant-derived fragrance compounds," researchers frequently encounter this compound as a case study in renewable chemical synthesis.

From a technical perspective, 5048-29-3 exhibits several noteworthy physical properties. The compound typically appears as a colorless to pale yellow liquid with a distinctive fruity-woody odor profile, making it particularly valuable in flavor and fragrance formulations. Its boiling point ranges between 195-200°C, and it demonstrates moderate solubility in common organic solvents while being practically insoluble in water. These characteristics contribute to its versatility in various industrial applications.

Recent advancements in catalytic processes have improved the production efficiency of Oct-7-enenitrile. Modern synthetic routes often employ metathesis reactions or selective hydrogenation techniques, which address common search queries like "how to synthesize unsaturated nitriles" or "catalysts for nitrile production." These methods not only enhance yield but also reduce environmental impact compared to traditional approaches.

In the pharmaceutical sector, Oct-7-enenitrile serves as a crucial building block for active pharmaceutical ingredients (APIs). Its reactive nitrile group allows for diverse chemical transformations, making it valuable in constructing complex molecular architectures. Researchers investigating "nitrile-containing drug candidates" or "pharmaceutical intermediates" frequently study this compound's applications in medicinal chemistry.

The compound's safety profile has been extensively documented in accordance with REACH regulations and OECD guidelines. While not classified as hazardous under current standards, proper handling procedures should always be followed. This aligns with frequent searches for "chemical safety data sheets" and "nitrile compound handling," demonstrating the importance of transparent safety information in the chemical industry.

Market analysis reveals growing interest in Oct-7-enenitrile across multiple regions, particularly in the personal care products sector. The global shift toward natural-inspired synthetics has created new opportunities for this compound, as formulators seek alternatives to traditional materials. Industry reports tracking "specialty chemicals market growth" often highlight nitrile derivatives as a promising segment.

From a research perspective, 5048-29-3 continues to inspire innovation in material science. Its potential applications in polymer modification and advanced material synthesis are currently being explored. Academic papers addressing "functional group transformations" or "unsaturated compound reactivity" frequently reference this nitrile's unique chemical behavior.

The analytical characterization of Oct-7-enenitrile typically involves GC-MS analysis, FTIR spectroscopy, and NMR techniques. These methods address common laboratory questions about "how to identify nitrile compounds" and "spectral analysis of unsaturated nitriles." The compound's distinctive spectral signatures make it an excellent subject for analytical chemistry education.

Looking forward, the development of biocatalytic routes for Oct-7-enenitrile production represents an exciting frontier. This aligns with searches for "enzymatic synthesis of nitriles" and "white biotechnology in chemical manufacturing." Such sustainable approaches could further enhance the compound's commercial viability while reducing its environmental footprint.

In conclusion, Oct-7-enenitrile (CAS No. 5048-29-3) stands as a remarkable example of how specialized organic compounds continue to enable innovation across multiple industries. Its combination of structural features, reactivity patterns, and application versatility ensures its ongoing relevance in both academic research and industrial practice.